Cas no 73477-53-9 ((2S)-2-(Diaminomethylideneamino)pentanedioic Acid)

• Product Name: (2S)-2-(Diaminomethylideneamino)pentanedioic Acid
• CAS No: 73477-53-9
• MF: C₆H₁₁N₃O₄
• MW: 189.169241189957
• MDL: MFCD00671536
• CID: 570504
• PubChem ID: 87570439
• Update Time: 2025-04-19

(2S)-2-(Diaminomethylideneamino)pentanedioic Acid Chemical and Physical Properties

Names and Identifiers

• L-Glutamic acid,N-(aminoiminomethyl)-
• (S)-(-)-2-Guanidinoglutaric Acid
• α-GUANIDINOGLUTARIC ACID
• 2-Guanidinopentanedioic acid
• alpha-guanidinoglutaric acid
• Guanidinoglutaric acid
• alpha-Guanidinoglutaric
• (2S)-2-(diaminomethylideneamino)pentanedioic acid
• 1608AH
• 2-CARBAMIMIDAMIDOPENTANEDIOIC ACID
• 2-(diaminomethylideneamino)pentanedioic acid
• Pentanedioic acid, ((aminoiminomethyl)amino)-
• Pentanedioic acid,[(aminoiminomethyl)amino]- (9CI)
• RHVVRMJOHATSPD-VKHMYHEASA-N
• AC1Q5VEZ
• NCGC00093929-03
• NCGC00093929-02
• 73477-53-9
• C03140
• 2-N-amidinoglutamic acid
• N-Amidino-L-glutamate
• HY-130325
• G0265
• MFCD00671536
• NGQ
• N-(Aminoiminomethyl)-L-glutamic acid
• LP00540
• SDCCGSBI-0050523.P002
• NCGC00093929-01
• SR-01000075898-5
• DTXSID40994232
• Tox21_500540
• Q27107460
• carbamimidoyl-L-glutamic acid
• SR-01000075898
• CHEMBL1256283
• CS-0107285
• CCG-204630
• n-carbamimidoyl-l-glutamic acid
• N-Carbamimidoylglutamic acid
• alpha -Guanidinoglutaric acid
• SCHEMBL910175
• N-Guanidino-L-Glutamate
• EU-0100540
• HMS3649I16
• SR-01000075898-1
• .alpha.-Guanidinoglutaric Acid
• Lopac0_000540
• AKOS015853634
• G 7788
• (2S)-2-guanidinopentanedioic acid
• CHEBI:7246
• NCGC00261225-01
• HMS3261L21
• (2S)-2-(Diaminomethylideneamino)pentanedioic Acid

• MDL： MFCD00671536
• Inchi： 1S/C6H11N3O4/c7-6(8)9-3(5(12)13)1-2-4(10)11/h3H,1-2H2,(H,10,11)(H,12,13)(H4,7,8,9)/t3-/m0/s1
• InChI Key： RHVVRMJOHATSPD-VKHMYHEASA-N
• SMILES： OC([C@H](CCC(=O)O)/N=C(\N)/N)=O

Computed Properties

• Exact Mass: 189.07500
• Monoisotopic Mass: 189.07495584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 139
• Surface Charge: 0

Experimental Properties

• Color/Form: White crystalline solid.
• Refractive Index: -20 ° (C=4, 2mol/L HCl)
• PSA: 136.50000
• LogP: -0.02160
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides